3-Amino-2-chloropyridine

• IUPAC Name: 2-chloropyridin-3-amine
• InChI: InChI=1S/C5H5ClN2/c6-5-4(7)2-1-3-8-5/h1-3H,7H2
• InChI Key: MEQBJJUWDCYIAB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)Cl)N
• Molecular Formula: C5H5ClN2
• DSSTOX Substance ID: DTXSID40212185
• Molecular Weight: 128.56 g/mol
• CAS No.: 6298-19-7

Description

3-Amino-2-chloropyridine, also known as this compound, is a useful research compound. Its molecular formula is C5H5ClN2 and its molecular weight is 128.56 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 45407. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Vibrational Spectroscopy and Metal-Ligand Bond Analysis

3-Amino-2-chloropyridine, alongside similar pyridine derivatives, has been studied for its role in forming metal–ligand bonds, specifically with zinc halides. Research by Akalin and Akyuz (2011) investigated the influence of electron-donating (NH2) and electron-withdrawing (Cl) substituents on the vibrational wavenumbers of pyridine derivatives through spectroscopic techniques and density functional theory (DFT) calculations. Their work contributes to understanding the coordination effects on vibrational wavenumbers, providing insights into metal-ligand interactions (Akalin & Akyuz, 2011).

Organic Synthesis and Chemical Reactions

This compound serves as a precursor in various organic synthesis reactions. Studies have explored its reactivity and transformation into different chemical structures, such as in microwave-assisted amination reactions that yield high conversion and yield rates under specific conditions (Kim et al., 2010). Another example includes its use in generating complex organic compounds with potential for non-linear optical applications, illustrating the compound's contribution to materials science (Madhankumar et al., 2020).

Advanced Materials and Optical Properties

The compound's utility extends to the development of advanced materials with specific optical properties. For instance, research on this compound:benzilic acid crystals highlighted their potential for third-order harmonic generation, a critical property for non-linear optical applications. This work involved growth techniques, structural confirmation via X-ray diffraction, and various spectroscopic analyses to characterize the optical and thermal properties of the crystals (Madhankumar et al., 2020).

Mechanism of Action

Target of Action

3-Amino-2-chloropyridine is a chemical compound with the molecular formula C5H5ClN2 . It is primarily used as a pharmaceutical intermediate . .

Mode of Action

It is known to be used in the synthesis of various drugs , implying that it likely interacts with its targets to induce chemical transformations

Biochemical Pathways

As a pharmaceutical intermediate, it is involved in the synthesis of certain drugs , suggesting that it may play a role in various biochemical pathways depending on the specific drug being synthesized.

Result of Action

As a pharmaceutical intermediate, its primary role is likely in the synthesis of active pharmaceutical ingredients , which would then exert their own molecular and cellular effects.

Customer Q & A

A: 3-Amino-2-chloropyridine has the molecular formula C₅H₅ClN₂ and a molecular weight of 128.56 g/mol. Spectroscopic data includes characteristic peaks in the infrared (IR) spectrum for the amino group and the pyridine ring. []

A: this compound is a versatile building block in organic synthesis. It can be used to prepare various heterocyclic compounds, including imidazo[4,5-b]pyridines, [, ] imidazo[4,5-c]pyridines, [] and selenazolo[5,4-b]pyridines. [] It also serves as a starting material for synthesizing more complex molecules like the HIV reverse transcriptase inhibitor atevirdine mesylate. []

A: 2,3-Dichloropyridine can be synthesized from this compound via a diazotization reaction. [, , ] The process involves reacting this compound with an alkali metal nitrite in the presence of aqueous hydrochloric acid to yield a diazonium salt. This salt is then decomposed in the presence of a copper catalyst, with at least 50% of the copper in the copper(II) oxidation state. [] The addition of sulfamic acid has also been reported to improve the process. []

A: During Sandmeyer reactions of this compound aimed at substituting the amino group, an unusual temperature-dependent displacement of the chloride by bromide has been observed. [] When the reaction is performed at higher temperatures (e.g., 25°C) using CuBr in aqueous HBr, 2,3-dibromopyridine becomes the major product instead of the expected 2-chloro-3-bromopyridine. This displacement is significantly less pronounced or absent at lower temperatures. Interestingly, this reactivity is dependent on the nitrogen atom in the ring and the position of the amino group, as similar reactions with carbocyclic analogs do not exhibit this behavior. []

A: Yes, this compound can form complexes with various transition metals. For example, it forms bis(3-amino-2-chloropyridinium)tetrahalocuprate(II) complexes with copper(II) chloride or bromide. [] These compounds exhibit weak antiferromagnetic interactions. [, ] Additionally, a silver(I) complex, bis(this compound-κN)silver(I) perchlorate, has been structurally characterized, showing a linear AgN2 geometry around the silver ion with significant supramolecular interactions in the solid state. []

A: Yes, this compound is a key starting material in the synthesis of atevirdine mesylate (U-87,201E), a non-nucleoside reverse transcriptase inhibitor developed for the treatment of AIDS. [] Additionally, a nevirapine analogue, another non-nucleoside reverse transcriptase inhibitor, has been synthesized starting from a 4-substituted this compound derivative. []

A: Yes, this compound can be converted to its corresponding boronic acid derivative, (2,6-dichloro-3-pyridyl)boronic acid. [] This boronic acid, like other pyridyl boronic acids, is a valuable building block for synthesizing highly functionalized heteroarylpyridines through Suzuki-Miyaura cross-coupling reactions. [] Interestingly, reacting (2,6-dichloro-3-pyridyl)boronic acid with this compound leads to the formation of the unusual 5H-pyrrolo[2,3-b:4,5-b′]dipyridine ring system through sequential cross-coupling and intramolecular cyclization. []

A: While the provided research doesn't detail specific environmental impacts, the presence of chlorine in the molecule suggests a potential for ecotoxicological effects. [] Research on titanium dioxide-mediated photocatalytic degradation of this compound suggests a possible pathway for its breakdown in the environment. [] Further research is needed to fully understand its environmental fate, persistence, and potential for bioaccumulation.

ANone: Future research could focus on:

• Exploring the full potential of this compound in synthesizing novel heterocyclic compounds with diverse biological activities. []
• Investigating the detailed mechanism of the unusual chloride displacement observed in Sandmeyer reactions and its potential synthetic applications. []
• Developing more environmentally friendly synthetic routes to this compound and its derivatives. []
• Conducting thorough ecotoxicological studies to assess its impact on various environmental compartments. []